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Compound of Interest

Compound Name: Ticarcillin sodium

Cat. No.: B1683155

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ticarcillin is a carboxypenicillin, a class of 3-lactam antibiotics, that exhibits a broad spectrum
of bactericidal activity against many gram-positive and particularly gram-negative bacteria.[1]
Its primary mechanism of action involves the inhibition of bacterial cell wall synthesis by
preventing the cross-linking of peptidoglycan, which ultimately leads to cell lysis.[2] In
microbiology and molecular biology, ticarcillin is frequently used as a selective agent in culture
media to inhibit the growth of susceptible bacteria. It serves as a common alternative to
ampicillin, in part because it can be more stable and may prevent the formation of satellite
colonies. This document provides detailed protocols for the preparation, sterilization, and
storage of ticarcillin stock solutions for various research applications.

Physicochemical Properties and Storage

Proper handling and storage of ticarcillin disodium salt and its stock solutions are crucial for
maintaining its efficacy.
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Property

Data

Molecular Formula

C15H14N2Na206S2

Molecular Weight

428.39 g/mol [3][4]

Appearance

White to yellowish-white crystalline powder[1]

Solubility (Water)

=100 mg/mL[3]

Solubility (DMSO)

125 mg/mL|[3]

Storage (Powder)

2-8°C, protected from light and moisture.[1][3][5]

Storage (Stock Solution)

Aliquots stored at -20°C or -80°C. Avoid

repeated freeze-thaw cycles.[3][6]

Stability (Stock Solution)

Stable for at least one month at -20°C and up to
six months at -80°C.[3] Some studies suggest
that B-lactam antibiotics may lose potency over
time in frozen storage and should be used

promptly after thawing.[6]

Experimental Protocols

Protocol 1: Preparation of a 100 mg/mL Ticarcillin Stock

Solution

This protocol describes the preparation of a high-concentration stock solution of ticarcillin,

which can be diluted to the desired working concentration.

Materials:

Ticarcillin disodium salt powder

Sterile, nuclease-free water

Sterile conical tubes (15 mL or 50 mL)

Sterile 0.22 um syringe filter
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Sterile syringe (10 mL or larger)

Sterile microcentrifuge tubes (1.5 mL)

Vortex mixer

Analytical balance and weigh boats

Personal Protective Equipment (PPE): Lab coat, gloves, and safety glasses

Procedure:

o Calculate the required mass of ticarcillin powder:

o The potency of the ticarcillin powder can vary between lots. Refer to the Certificate of
Analysis (CoA) for the specific potency (e.g., 280.0% on an anhydrous basis).[1]

o Use the following formula to calculate the mass of powder needed: Mass (mg) = (Desired
Concentration [mg/mL] x Desired Volume [mL]) / (Potency [decimal])

o For example, to prepare 10 mL of a 100 mg/mL solution with a powder potency of 85%:
Mass (mg) = (100 mg/mL x 10 mL) / 0.85 =1176.5 mg

o Weigh the ticarcillin powder:

o In a sterile environment (e.g., a laminar flow hood), accurately weigh the calculated
amount of ticarcillin disodium salt powder using an analytical balance and a sterile weigh
boat.

e Dissolve the powder:

o Transfer the powder to a sterile conical tube.

o Add a portion of the sterile water (e.g., 7-8 mL for a final volume of 10 mL) to the tube.

o Vortex the solution until the powder is completely dissolved. The solution should be clear
and colorless to faint yellow.[2]
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e Adjust to the final volume:
o Add sterile water to reach the final desired volume (e.g., 10 mL).
o Mix the solution thoroughly by gentle inversion.
« Sterilization:
o Draw the ticarcillin solution into a sterile syringe.
o Attach a sterile 0.22 um syringe filter to the syringe.[7][8]

o Filter-sterilize the solution into a new sterile conical tube.[7] Apply gentle and steady
pressure to the syringe plunger.

» Aliquoting and Storage:

o Dispense the sterile stock solution into sterile, labeled microcentrifuge tubes in volumes
appropriate for your experiments (e.g., 500 pL or 1 mL).

o Store the aliquots at -20°C or -80°C.[3]

Experimental Workflow for Ticarcillin Stock Solution Preparation
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Workflow for preparing a sterile ticarcillin stock solution.
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Application Data

Ticarcillin is used at various concentrations depending on the target microorganism and the

application. The following table summarizes recommended working concentrations.

Target

Application

Recommended
Working

Microorganism

Concentration

Stock
Concentration
(1000x)

General Bacterial

Escherichia coli

Selection

50 - 100 pg/mL

50 - 100 mg/mL

Plant Tissue Culture

Agrobacterium

(Agrobacterium

tumefaciens

elimination)

100 - 500 mg/L
(hg/mL)[9]

100 - 500 mg/mL

Minimal Inhibitory
Concentration (MIC)

Various bacterial

strains

Studies

Varies (e.g., 2 - 16
pg/mL for E. faecalis)
[10]

Dependent on the
highest concentration

tested

Note: The wide range of working concentrations for Agrobacterium tumefaciens in plant tissue

culture is due to variations in plant species sensitivity and the specific Agrobacterium strain

used. It is recommended to optimize the concentration for your specific experimental system.

Mechanism of Action: Inhibition of Bacterial Cell

Wall Synthesis

Ticarcillin, like other penicillin-based antibiotics, targets the final stages of peptidoglycan

synthesis, a critical component of the bacterial cell wall.
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Ticarcillin inhibits penicillin-binding proteins (PBPS), preventing peptidoglycan cross-linking and
leading to cell lysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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